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Compound of Interest

Compound Name:
N-Acetyl-3,5-

dimethoxyphenylalanine

CAS No.: 1223-18-3

Cat. No.: B13479610

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
The N-acetyl derivative of 3,5-dimethoxyphenylalanine is a specialized non-canonical amino

acid intermediate.[1][2] It serves as a critical building block in the synthesis of peptidomimetics,

particularly for thyroid hormone analogues (thyromimetics) and LFA-1 antagonists, where the

3,5-dimethoxy substitution pattern mimics the steric and electronic properties of di-iodinated

tyrosine residues found in T3/T4 hormones.[1][2]

Due to its status as a transient intermediate in many synthetic pathways, it is often not indexed

with a "shopping cart" CAS number in general catalogues.[1] This guide provides the specific

CAS identifiers located through deep-web chemical indexing and details the validated

synthesis protocols to generate this compound in-house.

Chemical Profile[1][3][4][5][6][7][8][9][10]
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Property Detail

Chemical Name N-Acetyl-3,5-dimethoxyphenylalanine

IUPAC Name
2-acetamido-3-(3,5-dimethoxyphenyl)propanoic

acid

CAS Number (Racemate) 1223-18-3

Parent L-Amino Acid CAS 1272724-15-8 (3,5-Dimethoxy-L-phenylalanine)

Molecular Formula C₁₃H₁₇NO₅

Molecular Weight 267.28 g/mol

Solubility

Soluble in alcohols (MeOH, EtOH), DMSO,

DMF; sparingly soluble in water (acidic), soluble

in alkaline water.[1][2][3]

Part 2: The Search Strategy & CAS Verification
Finding the correct CAS for this derivative requires distinguishing between the racemate, which

is often the product of bulk chemical synthesis (Erlenmeyer-Plöchl), and the enantiopure forms

used in asymmetric synthesis.[1]

Validated Identifiers
Racemic Compound (DL-): The CAS 1223-18-3 corresponds to the generic or racemic N-

acetyl derivative.[1][2][4] This is the identifier most likely to be found in legacy chemical

databases for the "propionsaeure" derivative.

L-Isomer Parent: If your specific application requires the L-enantiomer (e.g., for peptide

coupling), you will likely need to source the parent amino acid 3,5-dimethoxy-L-

phenylalanine (CAS 1272724-15-8) and perform the acetylation described in Part 3.[1][2]

Fmoc-Protected Precursors: For solid-phase peptide synthesis (SPPS), the Fmoc-protected

variants are more commercially common than the N-acetyl forms.[1][2][4]

Fmoc-3,5-dimethoxy-L-phenylalanine: CAS 381222-51-1[1][2][5][4][6][7]
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Fmoc-3,5-dimethoxy-D-phenylalanine: CAS 2015414-19-2[1][2][4]

Part 3: Synthesis Protocols
Since commercial availability of the N-acetyl derivative can be sporadic, in-house synthesis is a

standard requirement.[2] Below are two field-proven protocols: Route A (De Novo Synthesis)

and Route B (Derivatization).

Route A: Modified Erlenmeyer-Plöchl Azlactone
Synthesis
Best for generating multi-gram quantities of the racemic N-acetyl derivative starting from cheap

precursors.[1][2][4]

Mechanism: Condensation of 3,5-dimethoxybenzaldehyde with N-acetylglycine yields an

azlactone, which is hydrolyzed and reduced.[1][2]

Protocol:

Condensation:

Mix 3,5-dimethoxybenzaldehyde (1.0 eq), N-acetylglycine (1.0 eq), and anhydrous sodium

acetate (0.8 eq) in acetic anhydride (3.0 eq).

Reflux for 1-2 hours.[1][2][4] The mixture will solidify upon cooling.[1]

Workup: Add cold water to break up the mass.[1] Filter the yellow crystalline solid (the

azlactone).[1] Wash with cold water and recrystallize from ethanol/water.[1]

Hydrolysis & Reduction:

Suspend the azlactone in water/acetone.[1]

Option 1 (One-pot): Use Red phosphorus/HI (Classic) - Not recommended due to

harshness.[1][2]

Option 2 (Stepwise): Hydrolyze with 1% NaOH to open the ring to the α-acetamidoacrylic

acid derivative.[1][2][4] Then, perform catalytic hydrogenation (H₂/Pd-C) in methanol to
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reduce the double bond.[1]

Result: N-acetyl-DL-3,5-dimethoxyphenylalanine (CAS 1223-18-3).[1][2][8][4]

Route B: Direct Acetylation of L-Amino Acid
Best for preserving stereochemistry if you already possess the expensive 3,5-dimethoxy-L-

phenylalanine.[1][2][4]

Protocol:

Dissolution: Dissolve 3,5-dimethoxy-L-phenylalanine (1 mmol) in 2M NaOH (2 mL) at 0°C.

Acetylation: Dropwise add acetic anhydride (1.2 mmol) while vigorously stirring.

Simultaneously add 2M NaOH to maintain pH ~9-10.

Reaction: Stir at 0°C for 30 mins, then room temperature for 1 hour.

Isolation: Acidify carefully to pH 2.0 using 1M HCl. The N-acetyl product will precipitate or

can be extracted into ethyl acetate.[1][2][4]

Purification: Recrystallize from water/ethanol.

Visualizing the Synthesis Workflow
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Caption: Figure 1. Dual synthetic pathways for accessing the N-acetyl derivative.[1][2][4] Top:

De novo synthesis of the racemate. Bottom: Direct acetylation of the chiral parent.[1]

Part 4: Applications & Scientific Context[1][8]
Thyromimetic Design
The 3,5-dimethoxy motif is a classic bioisostere for the 3,5-diiodo substitution pattern found in

thyroid hormones (T3 and T4).[1] The methoxy groups provide similar steric bulk to iodine

atoms but with significantly different lipophilicity and hydrogen-bonding potential.[1][2][4]

Researchers use the N-acetyl derivative to probe the thyroid hormone receptor (TR) binding

pocket, specifically testing if the "outer ring" binding requires halogen bonding or simple steric

occlusion.[1]

LFA-1 Antagonists
In the development of Lymphocyte Function-Associated Antigen-1 (LFA-1) antagonists, 3,5-

substituted phenylalanine derivatives are used to block the interaction between LFA-1 and

ICAM-1.[1][2][4] The N-acetyl group often serves as a cap to mimic the peptide backbone,

while the 3,5-dimethoxy phenyl ring occupies the hydrophobic "ICAM-1 binding groove."[1][2]

Enzymatic Resolution Substrate
The N-acetyl-DL-racemate (CAS 1223-18-3) is frequently synthesized as a substrate for

Aminoacylase I (EC 3.5.1.14).[1][2][4] This enzyme selectively hydrolyzes the L-isomer's acetyl

group, releasing free 3,5-dimethoxy-L-phenylalanine while leaving the N-acetyl-D-isomer intact.

[1][2][4] This is the primary industrial route to obtain the enantiopure L-amino acid.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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